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Compound of Interest

Compound Name: Tellurium

Cat. No.: B081085 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount in scientific

research. This document provides essential, step-by-step guidance for the proper disposal of

tellurium and its compounds, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures will help maintain a safe laboratory environment

and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. For powdered

forms of tellurium, a respirator may be necessary to prevent inhalation. All handling of

tellurium waste should be conducted in a well-ventilated area, preferably within a fume hood.

Regulatory Overview
Tellurium waste disposal is governed by federal, state, and local regulations. In the United

States, the primary federal regulation is the Resource Conservation and Recovery Act (RCRA).

It is crucial to note that elemental tellurium is not one of the eight metals (RCRA 8) with

specific concentration thresholds for hazardous waste classification. Therefore, the hazardous

nature of tellurium waste is determined by its characteristics.

Quantitative Data on Tellurium Waste Classification
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The following table summarizes the regulatory status and characteristics to consider for

tellurium waste.

Parameter Regulatory Status & Information

RCRA Hazardous Waste Status

Tellurium is not a listed hazardous waste. Its

classification as a hazardous waste depends on

whether it exhibits any of the four characteristics

of hazardous waste.

Toxicity Characteristic Leaching Procedure

(TCLP)

There is no specific federal regulatory limit for

tellurium in the TCLP test. However, waste

containing tellurium may be considered

hazardous if it leaches other regulated

substances above their TCLP limits, or if it

exhibits other hazardous characteristics.

Reportable Quantity (RQ)

Elemental tellurium does not have a specific

Reportable Quantity under the Comprehensive

Environmental Response, Compensation, and

Liability Act (CERCLA). However, certain

tellurium compounds may be subject to

reporting requirements.

Hazardous Characteristics (40 CFR Part 261)

Waste generators are responsible for

determining if their tellurium waste exhibits any

of the following characteristics: - Ignitability: Can

it create a fire hazard? - Corrosivity: Is it

aqueous and have a pH ≤ 2 or ≥ 12.5? -

Reactivity: Is it unstable, or does it react

violently with water? - Toxicity: Does it contain

any of the contaminants listed in the TCLP at or

above the regulatory limit?

European Waste Catalogue (EWC)

A potential EWC code for tellurium waste, if no

other more specific code applies, is 06 04 99 -

"wastes not otherwise specified".[1]
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Step-by-Step Disposal Procedures
Follow these procedural steps for the safe and compliant disposal of tellurium waste:

Waste Identification and Characterization:

Determine the exact composition of the waste. Is it elemental tellurium, a tellurium
compound, or a mixture?

Assess if the waste exhibits any of the four hazardous characteristics: ignitability,

corrosivity, reactivity, or toxicity. This may require analytical testing (e.g., TCLP for other

contaminants).

Segregation and Collection:

Collect all tellurium-containing waste in a designated, leak-proof, and sealed container.

The container must be clearly labeled as "Hazardous Waste" (if applicable) and include

the specific contents (e.g., "Tellurium Waste," "Tellurium Dioxide Waste").

Do not mix tellurium waste with other waste streams to avoid chemical reactions and to

simplify disposal.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids, bases, and oxidizers.[2]

Ensure the storage area is secure and accessible only to authorized personnel.

Engage a Licensed Waste Disposal Contractor:

Disposal of tellurium waste should be handled by a licensed and reputable hazardous

waste disposal company.[1]

Provide the contractor with a detailed description of the waste, including its composition

and any characterization data.
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Documentation:

Maintain a record of all waste generated, including the date, quantity, and characterization

results.

Retain all documentation provided by the waste disposal contractor, such as waste

manifests, as proof of proper disposal.

Spill Management:

In the event of a spill, evacuate the area and eliminate all ignition sources if the material is

in a finely divided, flammable form.

For solid spills, carefully sweep or vacuum the material and place it into a sealed container

for disposal. Avoid creating dust.

Do not wash spills into drains or sewer systems.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

tellurium waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.espimetals.com/index.php/msds/285-Tellurium
https://nj.gov/health/eoh/rtkweb/documents/fs/1777.pdf
https://www.benchchem.com/product/b081085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Tellurium Waste

Characterize Waste
(Composition, Form)

Does waste exhibit
hazardous characteristics?

(Ignitability, Corrosivity, Reactivity, Toxicity)

Collect in sealed,
labeled 'Hazardous Waste'

container

Yes

Collect in sealed,
labeled 'Non-Hazardous Waste'

container

No

Store in a secure,
well-ventilated area

Contact Licensed
Hazardous Waste Vendor

Dispose according to
institutional and local

regulations

Dispose via vendor
(Recycle, Incinerate, or Landfill)

Document all steps
and retain records

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of tellurium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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